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Compound of Interest

Compound Name: Flufenamic acid-13C6

Cat. No.: B15618089

Get Quote

An In-depth Technical Guide to the Certificate of Analysis for Flufenamic acid-13C6

For researchers, scientists, and drug development professionals, understanding the Certificate

of Analysis (CoA) for a stable isotope-labeled compound like Flufenamic acid-13C6 is critical

for ensuring the quality and reliability of experimental results. This guide provides a detailed

explanation of a typical CoA for this compound, including data interpretation, experimental

methodologies, and relevant biological pathways.

Understanding the Certificate of Analysis (CoA)
A Certificate of Analysis is a document that confirms a specific batch of a product meets its

predetermined specifications. For a research-grade compound such as Flufenamic acid-13C6,

the CoA provides essential data on its identity, purity, and other critical quality attributes.

General Information
This section of the CoA provides basic identifying information for the compound.
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Parameter Example Data

Product Name Flufenamic acid-13C6

Catalogue Number C6413

CAS Number 1325559-30-5 (for 13C6 labeled)

Unlabeled CAS Number 530-78-9

Molecular Formula ¹³C₆C₈H₁₀F₃NO₂

Molecular Weight 287.19 g/mol

Lot Number BCCN1442

Storage Condition -20°C, protect from light

Retest Date December 2027

Quantitative Data Summary
The following tables summarize the key analytical results for a representative batch of

Flufenamic acid-13C6.

Table 1: Identity and Purity

Test Specification Result

Purity (by HPLC) ≥ 98.0% 99.5%

Isotopic Enrichment ≥ 99 atom % ¹³C 99.6 atom % ¹³C

Chemical Identity Conforms to structure Conforms

Table 2: Impurity Profile
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Test Specification Result

Water Content (Karl Fischer) ≤ 0.5% 0.15%

Residual Solvents (GC-MS) Conforms to ICH Q3C Conforms

Heavy Metals (ICP-MS) ≤ 10 ppm < 10 ppm

Experimental Protocols
This section details the methodologies used to obtain the data presented in the CoA.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the chemical purity of the Flufenamic acid-13C6 sample by

separating it from any non-labeled or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Method:

Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.[1]

Flow Rate: 1.0 mL/min.

Detection: UV at 288 nm.

Procedure: A solution of the sample is prepared in the mobile phase and injected into the

HPLC system. The purity is calculated by the area percentage of the main peak relative to

the total area of all peaks detected in the chromatogram.

Isotopic Enrichment by Mass Spectrometry (MS)
Objective: To confirm the incorporation of six ¹³C atoms and determine the percentage of the

labeled compound relative to its unlabeled counterpart.
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Instrumentation: A high-resolution mass spectrometer, such as a Fourier Transform Ion

Cyclotron Resonance (FT-ICR) or Orbitrap instrument, often coupled with liquid

chromatography (LC-MS).[2][3]

Method:

Ionization: Electrospray ionization (ESI) in negative mode.

Analysis: The sample is introduced into the mass spectrometer, and the mass-to-charge

ratio (m/z) of the molecular ions is measured.

Procedure: The relative intensities of the ion corresponding to Flufenamic acid-13C6 (M)

and the unlabeled Flufenamic acid (M-6) are measured. The isotopic enrichment is

calculated as the percentage of the M peak area relative to the sum of the M and M-6

peak areas.

Chemical Identity by Nuclear Magnetic Resonance
(NMR) Spectroscopy

Objective: To confirm the chemical structure of Flufenamic acid-13C6.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Method:

Experiments: ¹H NMR and ¹³C NMR spectra are acquired.

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃).

Procedure: The resulting spectra are compared with the known spectra of Flufenamic acid.

The ¹³C spectrum will show characteristic shifts and couplings confirming the positions of

the ¹³C labels. The ¹H spectrum should be consistent with the expected structure.[4][5]

Water Content by Karl Fischer Titration
Objective: To quantify the amount of water present in the sample.

Instrumentation: A Karl Fischer titrator (coulometric or volumetric).[6][7]
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Method:

Reagent: Karl Fischer reagent (a solution of iodine, sulfur dioxide, a base, and a solvent).

Procedure: A known weight of the sample is dissolved in a suitable solvent and titrated

with the Karl Fischer reagent. The endpoint is detected electrochemically. The amount of

water is calculated based on the amount of reagent consumed.[8] For very low water

content, coulometric Karl Fischer titration is preferred for its higher sensitivity.[9]

Residual Solvents by Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To identify and quantify any residual volatile organic solvents from the

manufacturing process.

Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS), often

with a headspace autosampler.[10][11]

Method:

Sample Preparation: The sample is dissolved in a suitable high-boiling point solvent (e.g.,

dimethyl sulfoxide).

Analysis: The vial is heated to volatilize the residual solvents, and an aliquot of the

headspace gas is injected into the GC.

Procedure: The components are separated based on their boiling points and detected by

the mass spectrometer. The results are compared against ICH Q3C guidelines for

acceptable limits of various solvent classes.[12]

Heavy Metals by Inductively Coupled Plasma-Mass
Spectrometry (ICP-MS)

Objective: To detect and quantify trace amounts of heavy metal impurities.

Instrumentation: An ICP-MS instrument.[13][14]
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Method:

Sample Preparation: The sample is digested in acid to bring the metals into solution.

Analysis: The solution is nebulized and introduced into the high-temperature argon

plasma, which ionizes the atoms. The ions are then passed into a mass spectrometer and

separated by their mass-to-charge ratio.

Procedure: The concentration of each metal is determined by comparing its signal

intensity to that of a certified reference standard. This method is highly sensitive and can

detect metals at parts-per-billion (ppb) levels.[15][16]

Signaling Pathway and Experimental Workflow
Visualizations
Flufenamic Acid Signaling Pathway
Flufenamic acid is a non-steroidal anti-inflammatory drug (NSAID) that primarily functions by

inhibiting the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[7] This inhibition prevents

the conversion of arachidonic acid into prostaglandins, which are key mediators of

inflammation, pain, and fever.[15]
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Caption: Mechanism of action of Flufenamic acid via inhibition of COX enzymes.

General CoA Experimental Workflow
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The following diagram illustrates a typical workflow for the analysis of a stable isotope-labeled

compound like Flufenamic acid-13C6.
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Caption: General workflow for the analytical testing of Flufenamic acid-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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